N1-(3-(benzofuran-2-yl)propyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[3-(1-benzofuran-2-yl)propyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C16H15N3O4/c20-15(16(21)18-14-7-9-22-19-14)17-8-3-5-12-10-11-4-1-2-6-13(11)23-12/h1-2,4,6-7,9-10H,3,5,8H2,(H,17,20)(H,18,19,21)
• InChI Key: JHMZTNLLBLUPSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)CCCNC(=O)C(=O)NC3=NOC=C3
• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol

Description

N1-(3-(benzofuran-2-yl)propyl)-N2-(isoxazol-3-yl)oxalamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Organic Synthesis and Chemical Properties

• Synthesis of Benzofurans: Wenbo Huang et al. (2019) described the synthesis of 2,3-disubstituted benzofurans from acrolein dimer and 1,3-dicarbonyl compounds, highlighting the use of benzofuran motifs in the development of pharmaceuticals like benzbromarone and amiodarone (Huang et al., 2019).

Cytotoxic Studies

• Cytotoxic Activity of Isoxazole Derivatives: Chetan M. Bhalgat et al. (2011) synthesized and evaluated the in vitro cytotoxic activity of 3-(1-benzofuran-2-yl)-5-(substituted phenyl) isoxazole derivatives, indicating the potential of these compounds for developing cancer therapeutics (Bhalgat et al., 2011).

Neuropharmacological Applications

• Orexin Receptor Antagonists: Research on compounds with benzofuran motifs has explored their role in modulating feeding, arousal, stress, and drug abuse, with implications for treating binge eating and other eating disorders (Piccoli et al., 2012).

Fluorescent Molecular Thermometers

• Temperature-Induced Phase Transitions: S. Uchiyama et al. (2003) developed sensitive fluorescent molecular thermometers using polymers labeled with benzofurazans, exploiting the fluorescence properties affected by solvent polarity and temperature-induced phase transitions (Uchiyama et al., 2003).

Rearrangement and Chemical Transformations

• Rearrangement of Substituted Isothiuronium Bromides: J. Váňa et al. (2012) investigated the rearrangement of S-(1(3H)-isobenzofuranone-3-yl)isothiuronium bromides, yielding insights into novel chemical transformations (Váňa et al., 2012).

Sigma-1 Receptor Ligands

• Sigma-1 Receptor Ligands for Neurodegenerative Diseases: A study by I. Moussa et al. (2010) on N-(benzofuran-2-ylmethyl)-N'-benzylpiperazines identified highly potent and selective ligands for the sigma-1 receptor, indicating their potential use in neurodegenerative disease research (Moussa et al., 2010).